1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene
Overview
Description
1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene is an organic compound with the molecular formula C9H9F3O3 It is a derivative of benzene, characterized by the presence of difluoromethoxy and dimethoxy groups along with a fluorine atom
Preparation Methods
The synthesis of 1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene typically involves the introduction of difluoromethoxy and dimethoxy groups onto a fluorobenzene ring. One common synthetic route includes the reaction of 4,5-dimethoxy-2-fluorophenol with difluoromethyl ether under specific conditions to yield the desired product. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature and pressure settings .
Chemical Reactions Analysis
1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene can undergo various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions due to the presence of electron-withdrawing groups.
Oxidation and Reduction: It can be oxidized or reduced under specific conditions to form different derivatives.
Coupling Reactions: The compound can be involved in coupling reactions to form larger, more complex molecules.
Common reagents used in these reactions include strong bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.
Industry: It is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene involves its interaction with specific molecular targets. The difluoromethoxy and dimethoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. The pathways involved may include inhibition or activation of specific enzymes, leading to changes in metabolic processes .
Comparison with Similar Compounds
1-Difluoromethoxy-4,5-dimethoxy-2-fluorobenzene can be compared with other similar compounds such as:
1-Difluoromethoxy-2-fluorobenzene: Lacks the additional methoxy groups, resulting in different chemical properties and reactivity.
1,2-Dimethoxy-4-fluorobenzene: Lacks the difluoromethoxy group, leading to variations in its applications and interactions.
4,5-Dimethoxy-2-fluorobenzene:
Properties
Molecular Formula |
C9H9F3O3 |
|---|---|
Molecular Weight |
222.16 g/mol |
IUPAC Name |
1-(difluoromethoxy)-2-fluoro-4,5-dimethoxybenzene |
InChI |
InChI=1S/C9H9F3O3/c1-13-7-3-5(10)6(15-9(11)12)4-8(7)14-2/h3-4,9H,1-2H3 |
InChI Key |
PODCFMDQSAMTED-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1OC)F)OC(F)F |
Origin of Product |
United States |
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